Cas no 143257-97-0 (4-Piperidinecarboxamide,N-ethyl-1-hexyl-N-methyl-4-phenyl-)

4-Piperidinecarboxamide,N-ethyl-1-hexyl-N-methyl-4-phenyl- structure
143257-97-0 structure
Product Name:4-Piperidinecarboxamide,N-ethyl-1-hexyl-N-methyl-4-phenyl-
CAS No:143257-97-0
MF:C21H34N2O
MW:330.507465839386
CID:200871
PubChem ID:65996
Update Time:2025-04-19

4-Piperidinecarboxamide,N-ethyl-1-hexyl-N-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinecarboxamide,N-ethyl-1-hexyl-N-methyl-4-phenyl-
    • N-ethyl-1-hexyl-N-methyl-4-phenylpiperidine-4-carboxamide
    • SAMERIDINE
    • UNII-NQP2Y50Y6B
    • 4-Piperidinecarboxamide, N-ethyl-1-hexyl-N-methyl-4-phenyl-
    • AKOS015909863
    • DTXSID30162367
    • N-Ethyl-1-hexyl-N-methyl-4-phenylisonipecotamide
    • 143257-97-0
    • NS00125558
    • Q7409294
    • BDBM309407
    • SCHEMBL419071
    • NQP2Y50Y6B
    • US9656961, Example 00127
    • Sameridine [INN]
    • N-Ethyl-1-hexyl-N-methyl-4-phenyl-4-piperidinecarboxamide
    • CHEMBL2104504
    • N-ethyl-1-hexyl-N-methyl-4-phenyl-4-piperidinecarboxamide hydrochloride
    • Inchi: 1S/C21H34N2O/c1-4-6-7-11-16-23-17-14-21(15-18-23,20(24)22(3)5-2)19-12-9-8-10-13-19/h8-10,12-13H,4-7,11,14-18H2,1-3H3
    • InChI Key: TYWUGCGYWNSRPS-UHFFFAOYSA-N
    • SMILES: O=C(C1(C2C=CC=CC=2)CCN(CCCCCC)CC1)N(C)CC

Computed Properties

  • Exact Mass: 330.26700
  • Monoisotopic Mass: 330.267114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.6
  • XLogP3: 4.4

Experimental Properties

  • Density: 0.985
  • Boiling Point: 452.9°Cat760mmHg
  • Flash Point: 172.8°C
  • Refractive Index: 1.514
  • PSA: 23.55000
  • LogP: 4.01670

4-Piperidinecarboxamide,N-ethyl-1-hexyl-N-methyl-4-phenyl- Pricemore >>

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